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Compound of Interest

Compound Name: Furosine dihydrochloride

Cat. No.: B570518

Essential Safety and Handling Guide for Furosine
Dihydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Furosine dihydrochloride in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)

Furosine dihydrochloride is classified as a hazardous substance. Adherence to the following
PPE guidelines is mandatory to prevent accidental exposure.

Hazard Summary:

Hazard Statement GHS Classification
Harmful if swallowed Acute Toxicity - Oral 4
Causes skin irritation Skin Irritation 2
Causes serious eye irritation Eye Irritation 2A
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Required Personal Protective Equipment:

Protection Type Specification Rationale
Chemical safety goggles or a Protects against splashes and
Eye/Face Protection face shield worn over safety airborne particles causing eye
glasses.[1] irritation.
Chemical-resistant gloves Prevents skin contact which

Hand Protection o o
(e.g., nitrile).[2] can cause irritation.

) Protects skin and personal
Body Protection A standard laboratory coat. ) o
clothing from contamination.

Use in a well-ventilated area. A o ) )
i ) o Minimizes inhalation of the
Respiratory respirator may be required if q
compound.
dusts are generated.[3][4]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Call a poison center or doctor immediately if you
If Swallowed . .
feel unwell. Rinse the mouth with water.

Immediately wash the affected area with plenty
) of soap and water.[5] Remove contaminated
If on Skin ) L .
clothing.[5] If skin irritation persists, seek

medical attention.[5]

Immediately flush the eyes with a gentle, steady
) stream of cool water for at least 15-20 minutes.
If in Eyes ]
[6][7] Hold the eyelids open to ensure complete

rinsing.[6] Seek immediate medical attention.

Move the individual to an area with fresh air.[5] If

breathing becomes difficult or stops, administer
If Inhaled o o _ _ _

artificial respiration and seek immediate medical

attention.[5]

Handling and Storage

Proper handling and storage are crucial to maintaining the integrity of Furosine
dihydrochloride and ensuring laboratory safety.

Operational Plan:

o Preparation: Before handling, ensure all required PPE is correctly worn. Work should be
conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[2]

» Weighing and Aliquoting: Handle the solid compound carefully to avoid generating dust. Use
appropriate tools for weighing and transferring the substance.

» Dissolving: Furosine dihydrochloride is slightly soluble in water, methanol, and acetonitrile
(0.1-1 mg/ml).[8] When preparing solutions, add the solvent to the solid slowly to prevent
splashing.

o Post-Handling: After use, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.
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Storage Conditions:

Condition Temperature Details

Store in a sealed container,

Short-term Storage 4°C ]
away from moisture.[9][10]
Store in a sealed container,
Long-term Storage -20°C ]
away from moisture.[11]
-80°C (6 months) or -20°C (1 Store in a sealed container,
In Solvent .
month) away from moisture.[9][10]

Disposal Plan

Furosine dihydrochloride and any materials contaminated with it must be treated as
hazardous chemical waste.

Disposal Protocol:

e Segregation: Do not mix Furosine dihydrochloride waste with other waste streams unless
permitted by your institution's environmental health and safety (EHS) office.[2]

e Solid Waste Collection: Collect unused solid Furosine dihydrochloride, contaminated
weigh boats, and contaminated PPE (e.g., gloves, wipes) in a dedicated, sealable hazardous
waste container.[2]

o Liquid Waste Collection: Collect aqueous and solvent solutions of Furosine
dihydrochloride in a separate, clearly labeled, and sealable hazardous waste container.[2]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Furosine dihydrochloride," the associated hazards (e.g., "Irritant”), and
the accumulation start date.[2]

» Storage and Disposal: Store sealed waste containers in a designated secondary
containment area. Arrange for disposal through a licensed environmental waste
management service in accordance with all local and national regulations.[2][3][4]
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Visual Workflow for Handling Furosine
Dihydrochloride

The following diagram outlines the procedural flow for the safe handling of Furosine
dihydrochloride, from initial preparation to final disposal.

4. Decontamination 5. Waste Collection :
> 3 Use - Clean Workspace | —>| - Segregate Solid & Liquid e e
- Wash Hands - Label Containers
- Don PPE | - Weighing

- Work in Fume Hood - Solution Prep | If Exposure Occur:
Emergency: First Aid
Exposure Event (See Table 2)

1. Preparation 2. Handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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